Cas no 25697-56-7 ((3-Methylphenyl)methanethiol)

(3-Methylphenyl)methanethiol structure
(3-Methylphenyl)methanethiol structure
Product Name:(3-Methylphenyl)methanethiol
CAS No:25697-56-7
MF:C8H10S
MW:138.230000972748
MDL:MFCD00022075
CID:88613
PubChem ID:2801207
Update Time:2025-04-18

(3-Methylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • 3-Methylbenzyl mercaptan
    • 3-Methyl-alpha-toluenethiol
    • 3-Methylbenzylthiol
    • (3-Methylphenyl)methanethiol
    • 3-Methyl-1-mercaptomethyl-benzol
    • m-methylbenzyl mercaptan
    • m-tolyl-methanethiol
    • m-Tolyl-methanthiol
    • 25697-56-7
    • FT-0616133
    • Benzenemethanethiol,3-methyl-
    • m-methylbenzylmercaptan
    • m-tolylmethanethiol
    • DTXSID20384218
    • AT13701
    • EN300-65303
    • SCHEMBL443083
    • 3-METHYLBENZYLMERCAPTAN
    • PS-4700
    • 3-Methylbenzenemethanethiol
    • MFCD00022075
    • IMIDAZOLETRIFLUOROMETHANESULFONATESA&
    • 3-methyl-benzenemethanethiol
    • AKOS000169082
    • FT-0616141
    • Benzenemethanethiol, 3-methyl-
    • DB-067448
    • MDL： MFCD00022075
    • Inchi： 1S/C8H10S/c1-7-3-2-4-8(5-7)6-9/h2-5,9H,6H2,1H3
    • InChI Key： PNAZUQUHTIOEHF-UHFFFAOYSA-N
    • SMILES： SCC1C=CC=C(C)C=1
    • BRN： 2239962

Computed Properties

  • Exact Mass: 138.05000
  • Monoisotopic Mass: 138.05032149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.015
  • Boiling Point: 102-104(p=15-rr)℃(lit.)
  • Flash Point: 102-104°C/15mm
  • Refractive Index: 1.5630
  • PSA: 38.80000
  • LogP: 2.42480
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

(3-Methylphenyl)methanethiol Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 2810
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S23-S36/37
  • Hazardous Material Identification： Xn
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22
  • HazardClass：6.1
  • PackingGroup：III

(3-Methylphenyl)methanethiol Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(3-Methylphenyl)methanethiol Pricemore >>

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